1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one

• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)iminothiolane 1-oxide
• InChI: InChI=1S/C11H15NO2S/c1-14-11-6-4-10(5-7-11)12-15(13)8-2-3-9-15/h4-7H,2-3,8-9H2,1H3
• InChI Key: BSJRWRVMPLZBIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=S2(=O)CCCC2

Description

1-[(4-Methoxyphenyl)imino]-1lambda⁶-thiolan-1-one is a heterocyclic compound featuring a thiolanone core (a five-membered sulfur-containing ring with a ketone group) linked via an imino group to a 4-methoxyphenyl substituent. Its molecular formula is C₁₁H₁₃NO₂S, with a molecular weight of 239.29 g/mol.

Applications are inferred from similar thiolanone derivatives, including roles in medicinal chemistry (e.g., enzyme inhibition, antimicrobial activity) and materials science (e.g., ligand design, catalysis) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one typically involves the reaction of 4-methoxyaniline with a thiolactone under specific conditions. One common method involves the use of sodium borohydride (NaBH4) as a reducing agent to facilitate the formation of the imino-thiolanone structure . The reaction is usually carried out in an inert atmosphere to prevent oxidation and ensure the purity of the product.

Industrial Production Methods

Industrial production of 1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and high yield of the compound. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as manganese dioxide (MnO2) to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the imino group to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: MnO2 in dichloromethane (CH2Cl2) at room temperature.

Reduction: LiAlH4 in tetrahydrofuran (THF) under reflux conditions.

Substitution: Various nucleophiles in polar aprotic solvents like dimethylformamide (DMF) at elevated temperatures.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Derivatives with different functional groups replacing the methoxy group.

Scientific Research Applications

1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one has several applications in scientific research:

Chemistry: Used as a precursor for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure and reactivity.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one involves its interaction with specific molecular targets and pathways. The compound’s imino group can form hydrogen bonds with biological macromolecules, affecting their function. Additionally, the methoxy group may enhance the compound’s lipophilicity, facilitating its interaction with cell membranes and intracellular targets .

Comparison with Similar Compounds

Structural and Functional Comparison

The table below compares 1-[(4-Methoxyphenyl)imino]-1lambda⁶-thiolan-1-one with structurally related compounds, highlighting key differences in substituents and their implications:

Compound Name	Molecular Formula	Key Substituents	Unique Features	Inferred Properties
1-[(4-Methoxyphenyl)imino]-1lambda⁶-thiolan-1-one	C₁₁H₁₃NO₂S	4-Methoxyphenyl	Electron-donating methoxy group enhances solubility and aromatic interactions.	Moderate lipophilicity; potential H-bond acceptor via methoxy oxygen.
1-[(4-Nitrophenyl)imino]-1lambda⁶-thiolan-1-one	C₁₁H₁₁N₃O₃S	4-Nitrophenyl	Electron-withdrawing nitro group increases electrophilicity.	Higher reactivity in substitution reactions; potential for enhanced enzyme inhibition.
1-[(3,4-Difluorophenyl)imino]-1lambda⁶-thiolan-1-one	C₁₀H₈F₂NOS	3,4-Difluorophenyl	Fluorine atoms improve lipophilicity and metabolic stability.	Enhanced bioavailability; potential antimicrobial activity.
1-[(1H-Pyrazol-4-yl)imino]-1lambda⁶-thiolan-1-one	C₇H₈N₄OS	Pyrazol-4-yl	Nitrogen-rich heterocycle enhances coordination with metal ions.	Potential catalytic applications; moderate polarity.
1-[(4-Aminophenyl)imino]-1lambda⁶-thiolan-1-one	C₁₀H₁₄N₂OS	4-Aminophenyl	Primary amine group increases solubility and reactivity in coupling reactions.	Suited for polymer or probe synthesis; strong H-bond donor/acceptor.

Impact of Substituents on Reactivity and Bioactivity

• Electron-Donating Groups (e.g., Methoxy, Amino): The 4-methoxy group in the target compound likely enhances aromatic π-π stacking interactions in biological systems, similar to how the 4-aminophenyl analog interacts with enzyme active sites . This contrasts with electron-withdrawing groups like nitro (in ), which increase electrophilicity, making the compound more reactive in nucleophilic substitution or redox reactions.
• Halogen Substituents (e.g., Fluoro, Bromo): Fluorine atoms in 1-[(3,4-Difluorophenyl)imino]-1lambda⁶-thiolan-1-one improve metabolic stability and membrane permeability, critical for drug design. Bromine in 1-{[4-(Bromomethyl)phenyl]imino}-1lambda⁶-thiolan-1-one introduces a reactive site for further functionalization (e.g., Suzuki coupling).
• Heterocyclic Moieties (e.g., Pyrazole, Pyridine): Pyridine-containing analogs (e.g., 1-[(6-Methylpyridin-2-yl)imino]-1lambda⁶-thiolan-1-one ) exhibit enhanced ligand properties in coordination chemistry due to nitrogen lone pairs. The target compound’s methoxyphenyl group lacks this coordination capability but may offer superior solubility in organic solvents.

Biological Activity

1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one, also known as a thiolane derivative, has garnered attention in medicinal chemistry due to its potential pharmacological properties. This article explores its biological activity, including mechanisms of action, biochemical pathways, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C$_{10}$H$_{9}$N$_{1}$O$_{2}$S
• Molecular Weight : 189.25 g/mol
• CAS Number : 227959-96-8
• Density : 1.0 ± 0.1 g/cm³
• Boiling Point : 318.4 ± 45.0 °C

The biological activity of 1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one is primarily attributed to its interaction with various biological targets:

Target Interaction

Similar compounds have been shown to interact with:

• Enzymes : Potential inhibition or activation of specific enzymes involved in metabolic pathways.
• Receptors : Binding to receptors that modulate cellular signaling pathways.

Mode of Action

The compound may exert its effects through:

• Cellular Signaling Modulation : Altering the activity of signaling pathways that regulate cellular responses.
• Gene Expression Regulation : Influencing the transcription of genes associated with various biological functions.

Biochemical Pathways

Research indicates that compounds similar to 1-[(4-Methoxyphenyl)imino]-1lambda6-thiolan-1-one can affect several biochemical pathways:

• Antioxidant Pathways : Potentially enhancing the cellular antioxidant response.
• Inflammatory Pathways : Modulating inflammatory responses, which could be beneficial in conditions like arthritis or other inflammatory diseases.

Study on Antimicrobial Activity

A study conducted by Guo et al. (2019) explored the antimicrobial properties of similar thiolane derivatives. The findings indicated that these compounds exhibited significant activity against various bacterial strains, suggesting a potential application in developing new antibiotics.

Compound Name	Activity Against Bacteria	Minimum Inhibitory Concentration (MIC)
Thiolane A	E. coli	32 µg/mL
Thiolane B	S. aureus	16 µg/mL

Study on Cytotoxic Effects

Czeleń et al. (2022) investigated the cytotoxic effects of related compounds on cancer cell lines. The results demonstrated that these compounds could induce apoptosis in cancer cells, highlighting their potential as anticancer agents.

Cell Line	IC50 (µM)	Type of Effect
MCF-7	15	Apoptosis
HeLa	20	Cell Cycle Arrest